Cas no 27844-50-4 (3-benzyl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-benzyl-4-methyl-4H-1,2,4-triazole
• CAS No: 27844-50-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD13704549
• CID: 5249063
• PubChem ID: 46786217
• Update Time: 2026-03-09

3-benzyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-methyl-3-(phenylmethyl)-
• 3-benzyl-4-methyl-4H-1,2,4-triazole

• MDL： MFCD13704549
• Inchi： 1S/C10H11N3/c1-13-8-11-12-10(13)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： RUTQEMDEYPRFRE-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(CC2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-benzyl-4-methyl-4H-1,2,4-triazole

Comprehensive Overview of 3-Benzyl-4-methyl-4H-1,2,4-triazole (CAS No. 27844-50-4): Properties, Applications, and Industry Insights

The chemical compound 3-Benzyl-4-methyl-4H-1,2,4-triazole (CAS No. 27844-50-4) is a heterocyclic organic molecule featuring a 1,2,4-triazole core substituted with benzyl and methyl groups. This structure imparts unique physicochemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Its molecular formula (C₁₀H₁₁N₃) and molecular weight (173.22 g/mol) are critical for synthetic applications. Recent trends highlight its role in drug discovery, particularly as a bioisostere for carboxylic acids, enhancing metabolic stability in lead compounds.

In the pharmaceutical sector, 3-Benzyl-4-methyl-4H-1,2,4-triazole derivatives are explored for their antimicrobial and anti-inflammatory activities. Researchers leverage its hydrogen-bonding capacity to design inhibitors targeting enzymes like cyclooxygenase-2 (COX-2). A 2023 study published in the Journal of Medicinal Chemistry emphasized its potential in cancer therapeutics, with analogs showing apoptosis-inducing effects in vitro. Such findings align with growing interest in small-molecule oncology drugs, a frequent search topic in AI-driven literature reviews.

Beyond biomedicine, this compound serves as a ligand precursor in catalysis. Its nitrogen-rich framework facilitates coordination with transition metals, enabling applications in cross-coupling reactions—a hotspot for green chemistry enthusiasts. Industry reports note its utility in synthesizing OLED materials, where triazole-based compounds improve electron transport efficiency. This resonates with searches for "high-performance organic semiconductors," reflecting demand in renewable energy technologies.

From a synthetic standpoint, CAS No. 27844-50-4 is typically prepared via cyclocondensation of benzyl hydrazine with methyl-substituted 1,3-diketones. Optimizing its yield and purity remains a focus in process chemistry forums, with users frequently querying "scalable triazole synthesis." Analytical techniques like HPLC and NMR are essential for quality control, as impurities may affect downstream applications.

Environmental and regulatory aspects are also pertinent. While not classified as hazardous, its biodegradability profile warrants evaluation under REACH guidelines. Computational studies using QSAR models predict low ecotoxicity, aligning with the "sustainable chemicals" trend dominating 2024 discussions. Suppliers often highlight its storage stability (>24 months at 2–8°C), addressing common logistical concerns.

In summary, 3-Benzyl-4-methyl-4H-1,2,4-triazole exemplifies the intersection of structural versatility and multidisciplinary utility. As AI accelerates molecular design, its derivatives will likely emerge in precision medicine and advanced materials, sustaining relevance in both academic and industrial spheres.